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Compound of Interest

Compound Name: 3-Methoxysulfolane

Cat. No.: B141373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Methoxysulfolane (CAS No: 20627-66-1). The information is curated for

researchers, scientists, and professionals in drug development who require a thorough

understanding of this compound for their work. This document presents quantitative data in

structured tables, details relevant experimental protocols, and includes visualizations to

illustrate key processes.

Core Physicochemical Properties
3-Methoxysulfolane, also known as 3-methoxythiolane 1,1-dioxide, is a sulfolane derivative.[1]

[2] Its fundamental physicochemical characteristics are summarized below.

Summary of Physicochemical Data
The following tables provide a consolidated view of the key physical and chemical properties of

3-Methoxysulfolane.
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Identifier Value Source

IUPAC Name 3-methoxysulfolane N/A

CAS Number 20627-66-1 [1][2][3]

Molecular Formula C5H10O3S [1][2][4]

Molecular Weight 150.20 g/mol [2][4]

Canonical SMILES COC1CS(=O)(=O)CC1 N/A

Property Value Conditions Source

Physical Form Oil Ambient [1]

Color Clear Colourless Ambient [1]

Boiling Point 115 °C at 0.1 Torr [1]

304.4 °C
at 760 mmHg

(Predicted)
[2]

Density 1.25 ± 0.1 g/cm³ Predicted [1][2]

Flash Point 137.9 °C N/A [2]

Refractive Index 1.475 N/A [2]

Vapor Pressure 0.00158 mmHg at 25 °C [2]

Solubility
Soluble in Chloroform,

Methanol
N/A [1]
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Computed Properties Value Source

XLogP3 -0.3 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 1 [2]

Exact Mass 150.03506535 g/mol [2]

Monoisotopic Mass 150.03506535 g/mol [2]

Topological Polar Surface Area 51.8 Å² [2]

Heavy Atom Count 9 [2]

Complexity 177 [2]

Covalently-Bonded Unit Count 1 [2]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of 3-
Methoxysulfolane are outlined below. These protocols are based on established laboratory

techniques.

Boiling Point Determination (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of liquid samples.[5]

Sample Preparation: A small volume (approximately 0.5 mL) of 3-Methoxysulfolane is

placed into a small test tube. A capillary tube, sealed at one end, is inverted and placed into

the test tube containing the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer. The entire assembly

is then secured in a Thiele tube containing a high-boiling point oil (e.g., mineral oil), ensuring

the sample is immersed in the oil.[5]

Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, a stream

of bubbles will emerge from the inverted capillary tube.[5]
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Observation: Heating is continued until a steady stream of bubbles is observed. The heat

source is then removed.

Measurement: The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point.[5] The atmospheric pressure should also be recorded.

Density Determination (Vibrating Tube Densimeter)
This method provides a precise measurement of density.

Calibration: The vibrating tube densimeter is calibrated using two standards of known

density, typically dry air and deionized water.

Sample Injection: A small, bubble-free aliquot of 3-Methoxysulfolane is injected into the

oscillating U-tube of the densimeter.

Temperature Equilibration: The sample is allowed to equilibrate to the desired measurement

temperature (e.g., 25 °C).

Measurement: The instrument measures the oscillation period of the tube containing the

sample. This period is directly related to the density of the sample. The density value is then

automatically calculated and displayed.

Cleaning: The U-tube is thoroughly cleaned with appropriate solvents (e.g., methanol

followed by acetone) and dried before the next measurement.

Solubility Determination (Shake-Flask Method)
This method is a standard procedure for determining the equilibrium solubility of a compound in

a specific solvent.[6]

Sample Preparation: An excess amount of 3-Methoxysulfolane is added to a known volume

of the solvent (e.g., water, chloroform, methanol) in a sealed flask.[6]

Equilibration: The flask is agitated in a constant temperature water bath for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached.[6]
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Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the

undissolved solute from the saturated solution.

Sampling and Analysis: A filtered aliquot of the supernatant is carefully removed. The

concentration of 3-Methoxysulfolane in the aliquot is determined using a suitable analytical

technique, such as gas chromatography (GC) or high-performance liquid chromatography

(HPLC).

Calculation: The solubility is expressed as the concentration of the solute in the saturated

solution (e.g., in g/L or mol/L).

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the

physicochemical characterization of 3-Methoxysulfolane.
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Caption: Workflow for the synthesis, purification, and physicochemical characterization of 3-
Methoxysulfolane.
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Caption: Logical relationship between the properties of 3-Methoxysulfolane and its potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-METHOXYSULFOLANE CAS#: 20627-66-1 [m.chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b141373?utm_src=pdf-body-img
https://www.benchchem.com/product/b141373?utm_src=pdf-body
https://www.benchchem.com/product/b141373?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB81514926_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. echemi.com [echemi.com]

3. 3-METHOXYSULFOLANE | 20627-66-1 [chemicalbook.com]

4. scbt.com [scbt.com]

5. chem.libretexts.org [chem.libretexts.org]

6. lup.lub.lu.se [lup.lub.lu.se]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 3-Methoxysulfolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141373#physicochemical-properties-of-3-
methoxysulfolane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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